(S)-Licoisoflavone A

• Molecular Formula: C20H20O6
• Molecular Weight: 356.4 g/mol
• InChI: InChI=1S/C20H20O6/c1-10(2)3-4-13-15(22)6-5-12(19(13)24)14-9-26-17-8-11(21)7-16(23)18(17)20(14)25/h3,5-8,14,21-24H,4,9H2,1-2H3/t14-/m1/s1
• InChIKey: BAEYWOSUJSUYFI-CQSZACIVSA-N

(S)-Licoisoflavone A Overview

(S)-Licoisoflavone A is a prenylated isoflavone derivative, predominantly isolated from the roots of Glycyrrhiza species (licorice) [1]. It belongs to the class of isoflavonoids, characterized by a core 3-phenylchromen-4-one structure with a prenyl group substitution, contributing to its distinct biological profile [2]. The compound is commercially available for research purposes, with defined physicochemical properties and purity levels .

1

Compound Identity

Prenylated isoflavonoid from Glycyrrhiza spp., classified as 7-hydroxyisoflavone

2

Target Pathway Fit

Supports MRP efflux, NaV1.8 channel, and KDM5B/Sirt3 pathway studies

3

Procurement Context

Natural product tool compound; mechanism-specific comparator selection recommended

• [1] Chen, X., & Cheang, W. S. (2025). Pharmacological Activities of Licoisoflavone A and Licoisoflavone B. Natural Product Communications, 20(11), 1-17. View Source
• [2] KNApSAcK Core DB. Licoisoflavone A (C00002542). View Source

Why (S)-Licoisoflavone A Cannot Be Substituted

Substituting (S)-Licoisoflavone A with generic licorice extracts or structurally related isoflavonoids like glabridin, licochalcone A, or licoisoflavone B is scientifically unsound due to distinct structure-activity relationships. Variations in the position and number of prenyl groups, hydroxylation patterns, and the presence of chiral centers (as in the (S)-enantiomer) critically dictate target engagement, metabolic stability, and downstream biological effects [1]. As demonstrated in direct comparative assays, these structural nuances translate into quantifiable differences in antimicrobial potency, target selectivity, and pharmacokinetic properties, making precise compound selection essential for reproducible research outcomes [2].

Target Compound

(S)-Licoisoflavone A

Reported MRP inhibition at 15–25 µM; unique NaV1.8 pore blocker among isoflavones; KDM5B binding confirmed.

Common Substitute

Genistein / Daidzein

MRP inhibition requires 30–70 µM; no reported NaV1.8 or KDM5B engagement. Mechanism profile may not transfer.

Target Compound

(S)-Licoisoflavone A

Sirt3-dependent anti-hypertrophic response; endpoint context linked to Sirt3 activation in cardiomyocytes.

Structural Analog

Licoisoflavone B

Higher lipid peroxidation inhibition (IC50 2.7 µM); no reported Sirt3 or NaV1.8 pathway-response context.

• [1] Chen, X., & Cheang, W. S. (2025). Pharmacological Activities of Licoisoflavone A and Licoisoflavone B. Natural Product Communications, 20(11), 1-17. View Source
• [2] Araya-Cloutier, C., et al. (2018). Antibacterial activity of prenylated (iso)flavonoids. Scientific Reports, 8, Article 10584. View Source

(S)-Licoisoflavone A Evidence Guide

Lipid Peroxidation Inhibition vs. Licoisoflavone B

In a head-to-head comparison of prenylated (iso)flavonoids against Escherichia coli, (S)-Licoisoflavone A demonstrated an MIC of 20 µg/mL and MBC of 25 µg/mL. This is half the potency of glabridin, which showed an MIC of 10 µg/mL and MBC of 15 µg/mL under identical assay conditions [1]. This differential potency is crucial for experimental design, as glabridin's superior activity against E. coli must be weighed against its distinct toxicity and solubility profile.

Lipid Peroxidation vs. Licoisoflavone B

Cross-study comparable

IC50 7.2 µM vs. 2.7 µM (2.67-fold difference)

Supports antioxidant assay context; prenyl position influences potency.

Data to verify; source details unavailable in abstract.

Evidence Dimension	Antibacterial activity (MIC and MBC)
Target Compound Data	MIC: 20 µg/mL; MBC: 25 µg/mL (against E. coli)
Comparator Or Baseline	Glabridin: MIC: 10 µg/mL; MBC: 15 µg/mL (against E. coli)
Quantified Difference	2-fold higher MIC and 1.67-fold higher MBC for (S)-Licoisoflavone A relative to glabridin.
Conditions	Broth microdilution assay against Escherichia coli.

Why This Matters

This data prevents inappropriate substitution, as glabridin would be the preferred choice for assays targeting E. coli, while (S)-Licoisoflavone A may offer advantages in other contexts.

• [1] Araya-Cloutier, C., et al. (2018). Antibacterial activity of prenylated (iso)flavonoids. Scientific Reports, 8, Article 10584. View Source

MRP Efflux Inhibition vs. Genistein

In vitro screening of licorice constituents for Pregnane X Receptor (PXR) activation identified glabridin as the most potent activator among tested compounds, followed by (S)-Licoisoflavone A [1]. While precise EC50 values are not provided in the abstract, the rank-order potency clearly distinguishes the two compounds. This has direct implications for studies involving CYP3A4 induction and potential herb-drug interactions.

MRP Efflux vs. Genistein

Head-to-head comparison

15–25 µM vs. 30–70 µM (approx. 2–4.7× higher potency)

Supports MRP-mediated drug resistance assay context.

Human erythrocyte BCPCF efflux model; indomethacin ~10 µM reference.

Evidence Dimension	PXR activation potency
Target Compound Data	Second most potent PXR activator among tested licorice compounds (rank order).
Comparator Or Baseline	Glabridin: Most potent PXR activator among tested licorice compounds (rank order).
Quantified Difference	Rank-order difference; glabridin exhibits higher potency.
Conditions	In vitro PXR activation assay.

Why This Matters

Researchers investigating drug metabolism or herb-drug interactions should select glabridin as a positive control or for maximal PXR activation, while (S)-Licoisoflavone A may serve as a moderate comparator or when a less potent PXR modulator is desired.

• [1] Alhusban, M., et al. (2022). Computational Tools to Expedite the Identification of Potential PXR Modulators in Complex Natural Product Mixtures. ACS Omega, 7(30), 26824-26843. View Source

NaV1.8 Sodium Channel Inhibition

(S)-Licoisoflavone A inhibits lipid peroxidation with an IC50 of 7.2 µM [1]. While a direct head-to-head IC50 for licoisoflavone B is not available from the same study, both compounds are frequently cited together as potent inhibitors of this process [2]. This suggests functional equivalence in this specific antioxidant assay, making them potentially interchangeable for lipid peroxidation studies, but not for other biological activities where their profiles diverge.

NaV1.8 Channel Inhibition

Class-level inference

IC50 7.53 µM; murine pain model response reported

Supports NaV1.8 pathway-response interpretation; unique among tested isoflavones.

Electrophysiological patch-clamp; comparator activity not reported.

Evidence Dimension	Inhibition of lipid peroxidation
Target Compound Data	IC50: 7.2 µM
Comparator Or Baseline	Licoisoflavone B: Commonly cited as a lipid peroxidation inhibitor, but specific IC50 data lacking.
Quantified Difference	Quantitative difference cannot be calculated due to lack of direct comparator data.
Conditions	In vitro lipid peroxidation assay.

Why This Matters

This evidence clarifies that for the specific purpose of inhibiting lipid peroxidation, either compound may be suitable, but it does not imply interchangeability for other pharmacological targets.

• [1] Probes & Drugs. Licoisoflavone A (PD125346). View Source
• [2] Chen, X., & Cheang, W. S. (2025). Pharmacological Activities of Licoisoflavone A and Licoisoflavone B. Natural Product Communications, 20(11), 1-17. View Source

KDM5B-Mediated Endothelial Anti-Inflammatory Activity

For in vitro experimental use, (S)-Licoisoflavone A demonstrates a defined solubility of 90 mg/mL in DMSO at 25°C . While other licorice flavonoids like glabridin also exhibit DMSO solubility, having a vendor-verified, quantified value is essential for reproducible assay preparation and minimizes the risk of precipitation or inaccurate dosing, a common issue with less-characterized natural product stocks.

KDM5B Anti-Inflammatory Activity

Supporting evidence

KDM5B binding (biolayer interferometry); VCAM-1 downregulation

Supports endothelial inflammation model-response context.

IL-1β-stimulated HUVECs; quantitative Kd not reported.

Evidence Dimension	Solubility in DMSO
Target Compound Data	90 mg/mL (at 25°C)
Comparator Or Baseline	Vendor-specified solubility for other analogs is often unavailable or varies.
Quantified Difference	Provides a clear, actionable benchmark for stock solution preparation.
Conditions	In DMSO at 25°C.

Why This Matters

This quantifiable solubility data de-risks assay development, ensuring accurate and reproducible dosing, which is a critical procurement consideration.

(S)-Licoisoflavone A Application Scenarios

MDR Reversal via MRP1 Inhibition

(S)-Licoisoflavone A is a selective tool compound for studying G1/S phase arrest in colorectal cancer (CRC) models. It inhibits the CDK2-Cyclin E1 axis, significantly suppressing proliferation in HCT116 and SW480 cells . This application leverages its defined molecular mechanism, distinct from the VEGFR-2 inhibition seen with licoflavone A or the broader activities of other licorice flavonoids [1]. Its demonstrated in vivo efficacy in a CT26 xenograft model and lower toxicity to normal colorectal organoids further supports its use in advanced CRC research [2].

Pain and Analgesic Research Targeting NaV1.8

In cardiovascular research, (S)-Licoisoflavone A serves as a validated Sirt3 activator to investigate cardioprotective mechanisms. Identified via high-content screening, it attenuates phenylephrine-induced cardiomyocyte hypertrophy by upregulating Sirt3, a deacetylase critical for mitochondrial function . This provides a specific molecular target for the compound, differentiating it from licorice components like glycyrrhizin that act through distinct pathways. The compound's efficacy was further validated in a primary culture of neonatal rat cardiomyocytes, where it reduced hypertrophic markers ANF and BNP in a Sirt3-dependent manner [1].

Vascular Biology and Thrombosis Research

A novel application for (S)-Licoisoflavone A is in the study of venous thromboembolism (VTE) and endothelial inflammation. Recent findings demonstrate that (S)-Licoisoflavone A binds stably to KDM5B, a novel VTE risk gene and therapeutic target . In IL-1β-stimulated endothelial cells, the compound downregulates KDM5B and VCAM-1, suppresses pro-inflammatory cytokines, and inhibits TNF/NF-κB signaling [1]. This anti-thrombotic mechanism is distinct from conventional anticoagulants and other licorice flavonoids, providing a new direction for vascular inflammation research.

Cardiovascular Research on Sirt3-Mediated Protection

(S)-Licoisoflavone A is a candidate for studying obesity-related metabolic dysfunction. It was identified as an upstream regulatory molecule that promotes the expression of METTL3, an RNA methyltransferase crucial for adipose tissue development and metabolic homeostasis . In vitro, it recovers TNF-α/LPS-inhibited adipogenesis in 3T3-L1 cells. In vivo, administration in diet-induced obese mice significantly recovers body weight, improves lipid metabolism and insulin resistance, and reduces adipose deposition and systemic inflammation [1]. This application leverages its unique, newly identified target, differentiating it from other licorice compounds studied for metabolic effects.

Application

Selection Property

Validation Focus

MRP-Mediated Efflux Studies

MRP inhibition assay context

BCPCF efflux endpoint review

NaV1.8 Pain Pathway Research

NaV1.8 pore-blocker screening

Channel inhibition and model-response interpretation

Endothelial Inflammation Models

KDM5B target engagement

VCAM-1 and TNF/NF-κB pathway endpoints

Cardiac Hypertrophy Studies

Sirt3-dependent pathway activation

ANF/BNP hypertrophic marker reduction

• [1] Hindawi. (2022). Licoflavone A Suppresses Gastric Cancer Growth and Metastasis by Blocking the VEGFR-2 Signaling Pathway. Journal of Oncology. View Source
• [2] Zhang, L., et al. (2025). Licoisoflavone A inhibits colorectal cancer cell proliferation through targeting CDK2-Cyclin E1 axis-mediated cell cycle transition. Biochemical and Biophysical Research Communications. View Source
• [3] Yue, R., et al. (2020). High content screening identifies licoisoflavone A as a bioactive compound of Tongmaiyangxin Pills to restrain cardiomyocyte hypertrophy via activating Sirt3. Phytomedicine, 68, 153171. View Source
• [4] Zhang, Z., et al. (2025). The combination of bioinformatics analysis and experimental validation reveals that Licoisoflavone A regulates the inflammatory response of endothelial cells in venous thromboembolism through KDM5B. Biochemical and Biophysical Research Communications. View Source
• [5] bioRxiv. (2025). Licoisoflavone A improves adipose tissue dysfunction in response to diet induced obesity by promoting METTL3 expression. View Source